Cas no 2171516-99-5 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperazin-1-yl}acetic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperazin-1-yl}acetic acid
• CAS No: 2171516-99-5
• MF: C₂₅H₂₉N₃O₆
• MW: 467.514266729355
• CID: 6009388
• PubChem ID: 165526026
• Update Time: 2025-08-02

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperazin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperazin-1-yl}acetic acid
• 2171516-99-5
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanoyl]piperazin-1-yl}acetic acid
• EN300-1495856

• Inchi： 1S/C25H29N3O6/c1-33-16-22(24(31)28-12-10-27(11-13-28)14-23(29)30)26-25(32)34-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,21-22H,10-16H2,1H3,(H,26,32)(H,29,30)
• InChI Key： GMUIDKSEUZIJPO-UHFFFAOYSA-N
• SMILES： O(C(NC(COC)C(N1CCN(CC(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 467.20563565g/mol
• Monoisotopic Mass: 467.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 108Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperazin-1-yl}acetic acid

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperazin-1-yl}acetic acid: A Comprehensive Overview

The compound 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperazin-1-yl}acetic acid, identified by the CAS number 2171516-99-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a piperazine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a methoxy substituent. The presence of these functional groups makes it a versatile building block in organic synthesis, particularly in the development of bioactive molecules and advanced materials.

Recent studies have highlighted the importance of such compounds in drug discovery. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of amino groups during chemical transformations. In this compound, the Fmoc group is strategically positioned to facilitate selective reactions while maintaining the stability of the molecule. This feature has been exploited in various research settings to design novel bioactive agents with improved pharmacokinetic profiles.

The piperazine ring, another key structural element of this compound, contributes to its ability to form hydrogen bonds and interact with biological targets. Piperazine derivatives are widely used in medicinal chemistry due to their ability to modulate pharmacological properties such as solubility, bioavailability, and receptor binding affinity. In this case, the piperazine ring is further modified with a 3-methoxypropanoyl group, which introduces additional electronic and steric effects that can be fine-tuned for specific applications.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. Researchers have employed various methodologies, including coupling reactions and protecting group strategies, to assemble this molecule efficiently. These methods have been optimized based on recent advancements in organic synthesis, ensuring high yields and excellent purity.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a precursor for peptide-based drugs has been explored in recent studies. Additionally, its unique structure makes it an attractive candidate for use in polymer chemistry, where it can serve as a monomer or crosslinking agent for creating advanced materials with tailored properties.

The integration of cutting-edge research into the development of such compounds underscores their significance in modern chemistry. By leveraging the latest findings in synthetic methodology and materials science, researchers can unlock new possibilities for this compound's utilization across diverse industries.